Palmitoyl tuberactinamine N
Catalog No.
S1933888
CAS No.
74240-44-1
M.F
C35H61N11O9
M. Wt
779.9 g/mol
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CAS Number
74240-44-1
Product Name
Palmitoyl tuberactinamine N
IUPAC Name
N-[(6E)-3-(2-amino-1,4,5,6-tetrahydropyrimidin-6-yl)-6-[(carbamoylamino)methylidene]-9,12-bis(hydroxymethyl)-2,5,8,11,14-pentaoxo-1,4,7,10,13-pentazacyclohexadec-15-yl]hexadecanamide
Molecular Formula
C35H61N11O9
Molecular Weight
779.9 g/mol
InChI
InChI=1S/C35H61N11O9/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-27(49)41-23-18-39-33(54)28(22-16-17-38-34(36)45-22)46-30(51)24(19-40-35(37)55)42-31(52)25(20-47)44-32(53)26(21-48)43-29(23)50/h19,22-23,25-26,28,47-48H,2-18,20-21H2,1H3,(H,39,54)(H,41,49)(H,42,52)(H,43,50)(H,44,53)(H,46,51)(H3,36,38,45)(H3,37,40,55)/b24-19+
InChI Key
BOUNXJOSVRWQIH-LYBHJNIJSA-N
SMILES
CCCCCCCCCCCCCCCC(=O)NC1CNC(=O)C(NC(=O)C(=CNC(=O)N)NC(=O)C(NC(=O)C(NC1=O)CO)CO)C2CCN=C(N2)N
Synonyms
palmitoyl tuberactinamine N, PTAN
Canonical SMILES
CCCCCCCCCCCCCCCC(=O)NC1CNC(=O)C(NC(=O)C(=CNC(=O)N)NC(=O)C(NC(=O)C(NC1=O)CO)CO)C2CCN=C(N2)N
Isomeric SMILES
CCCCCCCCCCCCCCCC(=O)NC1CNC(=O)C(NC(=O)/C(=C\NC(=O)N)/NC(=O)C(NC(=O)C(NC1=O)CO)CO)C2CCN=C(N2)N
XLogP3
1.5
Dates
Modify: 2023-07-22
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